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Abstract

a-Viniferin, a naturally occurring oligostilbene, is a cyclic trimer of resveratrol.[1][2] Found in
various plants, including grapevines (Vitis vinifera) and Caragana species, it has garnered
significant scientific interest for its diverse and potent pharmacological activities.[1][3][4] These
activities, which include anti-inflammatory, anticancer, neuroprotective, and anti-angiogenic
effects, position a-viniferin as a promising candidate for further investigation in drug discovery
and development.[5][6][7][8] This technical guide provides a comprehensive overview of a-
viniferin, focusing on its chemical properties, biosynthesis, quantitative biological data, and the
molecular mechanisms underlying its effects. Detailed experimental protocols and visual
representations of key signaling pathways are included to facilitate further research.

Chemical and Physical Properties

a-Viniferin is a complex polyphenol with a nine-membered macrocyclic structure formed from
three resveratrol units.[2] Its chemical formula is C42H3009, with a molecular weight of 678.7
g/mol .[2] The molecule's structure incorporates three 6-hydroxy-2-(4-hydroxyphenyl)-2,3-
dihydro-1-benzofuran moieties.[2]
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Property Value Reference
Molecular Formula C42H3009 [9]
Molecular Weight 678.7 g/mol [2]

(2R,3R,10R,11R,18S,19S)-3,1
1,19-tris(4-
hydroxyphenyl)-4,12,20-
trioxaheptacyclo[16.6.1.12,5.1
IUPAC Name [2]
10,13.021,25.09,27.017,26]he
ptacosa-
1(25),5,7,9(27),13,15,17(26),2
1,23-nonaene-7,15,23-triol

Synonyms (+)-0-Viniferin [2]

Biosynthesis from Resveratrol

a-Viniferin is biosynthesized from its monomeric precursor, resveratrol. This process is believed
to involve an oxidative coupling mechanism.[1] In plants, this oligomerization is a defense
response to stressors like microbial infections or UV radiation.[10] The formation of a-viniferin
and other viniferins likely proceeds through the generation of phenoxyl radical intermediates
from resveratrol, which then undergo coupling reactions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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